Cas no 2413868-07-0 (tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate)

• Product Name: tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate
• CAS No: 2413868-07-0
• MF: C₁₂H₁₆ClNO₃
• MW: 257.713342666626
• CID: 5674967
• PubChem ID: 165769886
• Update Time: 2025-10-24

tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413868-07-0
• tert-butyl N-[(2-chloro-5-hydroxyphenyl)methyl]carbamate
• EN300-26665116
• tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate

• Inchi： 1S/C12H16ClNO3/c1-12(2,3)17-11(16)14-7-8-6-9(15)4-5-10(8)13/h4-6,15H,7H2,1-3H3,(H,14,16)
• InChI Key： BWXXASZRCJGERL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CNC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 257.0818711g/mol
• Monoisotopic Mass: 257.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate

Introduction to tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate (CAS No. 2413868-07-0)

Tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate, identified by the chemical compound code CAS No. 2413868-07-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate, including the presence of a tert-butyl group, a chloro-substituted phenyl ring, and a hydroxy-substituted phenyl ring, contribute to its unique reactivity and potential biological activity.

The significance of this compound is further underscored by its role in the development of novel therapeutic agents. In recent years, there has been a growing interest in designing molecules that can modulate biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The 2-chloro-5-hydroxyphenyl moiety in the structure of tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain enzymes and receptors implicated in these conditions. For instance, studies have suggested that derivatives of this scaffold may interact with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes involved in the production of pro-inflammatory mediators.

Moreover, the tert-butyl group appended to the carbamate moiety not only enhances the lipophilicity of the compound but also provides a stable handle for further chemical modifications. This feature makes tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate a valuable building block for medicinal chemists seeking to optimize drug-like properties such as solubility, bioavailability, and metabolic stability. The ability to fine-tune these properties is crucial for advancing candidates into clinical development, where efficacy and safety are paramount.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate as a lead compound. By leveraging high-throughput virtual screening (HTVS) and structure-based drug design (SBDD), researchers have been able to identify promising analogs with enhanced binding affinity and selectivity. These computational approaches have accelerated the discovery process, enabling faster identification of compounds that may exhibit desirable pharmacological profiles.

In addition to its pharmaceutical applications, tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate has shown promise in agricultural research. The structural motif present in this compound has been explored as a potential precursor for developing novel herbicides and fungicides. The interaction between the chloro-substituted phenyl ring and biological targets in plants suggests that derivatives of this compound could interfere with essential metabolic pathways in weeds or fungi, offering a new strategy for crop protection.

The synthesis of tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include chlorination of a hydroxymethylated aromatic precursor, followed by carbamate formation using a tert-butanol derivative. Advances in catalytic processes have enabled more efficient and environmentally benign routes to this compound, aligning with the growing emphasis on green chemistry principles.

The biological evaluation of tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated that certain analogs derived from this scaffold exhibit anti-inflammatory effects comparable to existing therapeutics but with improved tolerability profiles. These findings are particularly encouraging given the widespread need for safer alternatives to conventional treatments.

As research continues to evolve, the applications of tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate are expected to expand into new therapeutic areas. The flexibility of its molecular framework allows for extensive structural diversification, opening doors for innovation across multiple disciplines. Whether used as an intermediate in drug synthesis or as a starting point for developing agrochemicals, this compound exemplifies the importance of interdisciplinary collaboration in advancing scientific discovery.

In conclusion, tert-butyl N-(2-chloro-5-hydroxyphenyl)methylcarbamate (CAS No. 2413868-07-0) represents a compelling example of how targeted molecular design can yield compounds with significant potential across pharmaceuticals and agriculture. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, position it as a cornerstone molecule for future research endeavors.